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molecular formula C5H10O2 B1618087 4-Hydroxypentan-2-one CAS No. 4161-60-8

4-Hydroxypentan-2-one

Cat. No. B1618087
CAS RN: 4161-60-8
M. Wt: 102.13 g/mol
InChI Key: PCYZZYAEGNVNMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09283545B2

Procedure details

To study the scope of the catalytic activity of the SiO2@Pd-PAMAM microspheres, the catalytic hydrogenation reactions of substrates other than styrene were explored (Table 3). For instance, the SiO2@Pd-PAMAM core-shell microspheres catalyzed the hydrogenation of phenylacetylene to ethylbenzene. The hydrogenation of phenylacetylene was found to be slightly slower than that of styrene (Table 3, entry 4). This was, however, to be expected considering the fact that the hydrogenation of phenylacetylene to ethylbenzene goes through two hydrogenation steps, i.e., phenylacetylene to styrene and then styrene to ethylbenzene. The catalyst, nevertheless, still exhibited high catalytic activity and TOF even for such two-step hydrogenation reaction. The hydrogenation of another reactant, cyclohexene, took place with almost ˜100% conversion in 20 minutes in the presence of the SiO2@Pd-PAMAM core-shell microspheres under the same reaction condition (Table 3, entry 5). In addition, the SiO2@Pd-PAMAM core-shell microspheres catalyzed n-hexene with ˜100% conversion in 60 minutes (Table 3, entry 6). More interestingly, although ketones undergo hydrogenation rather relatively slowly (Deshmukh et al. (2008) Catal. Lett., 120:257-260), the SiO2@Pd-PAMAM core-shell microspheres catalyzed the hydrogenation of acetone and acetylacetone efficiently and with high TOF. The catalytic hydrogenation of acetone with SiO2@Pd-PAMAM core-shell microspheres gave a sole product, isopropanol, with ˜100% conversion in 2 hours at 50° C., whereas the catalytic hydrogenation acetylacetonate gave 4-hydroxypentan-2-one with 95% conversion in 2 hours (Table 3, entries 7 and 8).
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethylbenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
ethylbenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
cyclohexene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight
[Compound]
Name
Pd-PAMAM
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Nine
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Ten
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eleven
[Compound]
Name
Pd-PAMAM
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Twelve
Name
n-hexene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Thirteen
[Compound]
Name
ketones
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fourteen
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Fifteen
Name
acetylacetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 16
Name
isopropanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step 17
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step 17
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step 18
[Compound]
Name
Pd-PAMAM
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 19
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 20
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 21
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 22
Name
ethylbenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 23
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 24
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step 25
Name
acetylacetonate
Name
4-hydroxypentan-2-one

Identifiers

REACTION_CXSMILES
C=CC1C=CC=CC=1.C1(C#C)C=CC=CC=1.C(C1C=CC=CC=1)C.C1CCCCC=1.C=CCCCC.[C:37]([CH2:40][C:41](=[O:43])[CH3:42])(=[O:39])[CH3:38]>C(O)(C)C.CC(C)=O>[CH3:42]/[C:41](/[O-:43])=[CH:40]/[C:37]([CH3:38])=[O:39].[OH:43][CH:41]([CH3:42])[CH2:40][C:37](=[O:39])[CH3:38]

Inputs

Step One
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C#C
Step Two
Name
ethylbenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C1=CC=CC=C1
Step Three
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C#C
Step Four
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CC1=CC=CC=C1
Step Five
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CC1=CC=CC=C1
Step Six
Name
ethylbenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C1=CC=CC=C1
Step Seven
Name
cyclohexene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=CCCCC1
Step Eight
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Nine
[Compound]
Name
Pd-PAMAM
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Ten
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Eleven
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Twelve
[Compound]
Name
Pd-PAMAM
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Thirteen
Name
n-hexene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CCCCC
Step Fourteen
[Compound]
Name
ketones
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Fifteen
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 16
Name
acetylacetone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)CC(C)=O
Step 17
Name
isopropanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(C)O
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Step 18
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C
Step 19
[Compound]
Name
Pd-PAMAM
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 20
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CC1=CC=CC=C1
Step 21
[Compound]
Name
SiO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step 22
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C#C
Step 23
Name
ethylbenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C1=CC=CC=C1
Step 24
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C#C
Step 25
Name
styrene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=CC1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The catalyst, nevertheless, still exhibited high catalytic activity and TOF even for such two-step hydrogenation reaction
CUSTOM
Type
CUSTOM
Details
in 20 minutes
Duration
20 min
CUSTOM
Type
CUSTOM
Details
in 60 minutes
Duration
60 min

Outcomes

Product
Details
Reaction Time
 2 h
Name
acetylacetonate
Type
product
Smiles
C/C(=C/C(=O)C)/[O-]
Name
4-hydroxypentan-2-one
Type
product
Smiles
OC(CC(C)=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.